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The selection of a scintillator is a critical decision in the design of radiation detection and
imaging systems. Among the various materials available, europium-doped strontium iodide
(Srlz:Eu) and europium-doped barium iodide (Balz:Eu) have emerged as promising candidates,
offering distinct advantages and disadvantages. This guide provides an objective comparison
of their performance characteristics, supported by experimental data, to aid in the selection
process for applications ranging from nuclear medicine to high-energy physics.

Performance Characteristics at a Glance

Both Srl2:Eu and Balz2:Eu are inorganic scintillators that have been investigated for their high
light output and potential for excellent energy resolution. However, experimental data reveals
significant differences in their performance, particularly in light yield and the purity of the
scintillation signal.
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Property Sri2:Eu Balz:Eu
Light Yield (photons/MeV) ~80,000 - 120,000[1][2][3][4][5] >30,000 - 60,000[6][7]
Energy Resolution @ 662 keV 3% - A% [LIAEITIIEN] 896171
< - ~

(FWHM) ° ° °
Primary Decay Time (Js) ~1.1 - 1.2[1][6][7][10] <1[6][10][11]
Wavelength of Maximum

. 435[1][6][7][12][13] 420[6][7]
Emission (nm)
Density (g/cm3) 4.55[12] 5.1[6]
Effective Atomic Number (Zeff)  49[3][12] 54.1[14]
Hygroscopic Yes[12] Yes
Intrinsic Radioactivity No[6][8] No[6]

In-Depth Performance Analysis

Light Yield and Energy Resolution:

Srlz:Eu stands out for its exceptionally high light output, with reported values reaching up to
120,000 photons/MeV.[1][4] This high light yield is a primary contributor to its excellent energy
resolution, which is consistently reported to be below 4% for 662 keV gamma-rays, and in
some cases, even below 3%.[1][4][8] The superior energy resolution of Srlz:Eu allows for more
precise identification of radionuclides, a critical feature for applications in security and medical
imaging.[13]

Balz:Eu, while also a bright scintillator, generally exhibits a lower light yield compared to
Srl2:Eu, with values typically ranging from over 30,000 to 60,000 photons/MeV.[6][7] A
significant challenge with Balz:Eu is the presence of a broad, impurity-mediated recombination
band in its emission spectrum, centered around 550 nm, in addition to the primary Eu2*
emission at 420 nm.[6][7] This secondary emission can negatively impact the energy
resolution, which has been measured at approximately 8.1% at 662 keV.[6][7] However, it has
been shown that the use of high-purity starting materials can reduce or eliminate this impurity-
related emission.[6][7]
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Decay Time and Proportionality:

The primary decay time of Srlz:Eu is in the microsecond range, approximately 1.2 us, which
may limit its use in applications requiring very high count rates.[6][10] In contrast, the primary
decay of the Eu2* emission in Balz:Eu is faster, at less than 1 ps.[6][10][11] However, the
impurity-related emission in Balz:Eu has a much longer decay time of over 3 ps.[6]

A key advantage of Srlz:Eu is its excellent light yield proportionality, meaning its light output is
nearly directly proportional to the deposited energy over a wide range of energies.[1][6][15]
This high degree of linearity is a significant factor in its outstanding energy resolution.[16][17]

Physical Properties and Other Considerations:

Both Srlz:Eu and Balz:Eu are hygroscopic and require encapsulation to protect them from
moisture.[1][12] Srlz:Eu has a density of 4.55 g/cm3 and an effective atomic number of 49.[3]
[12] Balz:Eu has a slightly higher density of 5.1 g/cm?3 and a higher effective atomic number of
54.1, which can be advantageous for the detection of higher energy gamma-rays.[6][14] A
notable benefit of both materials is the absence of intrinsic radioactivity, which is a common
issue with other high-performance scintillators like LaBrs:Ce.[6][8]

Visualizing the Comparison

To better illustrate the key differences in performance, the following diagram provides a logical
comparison of the two scintillators.
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Caption: A logical comparison of the key performance characteristics of Srlz:Eu and Balz:Eu
scintillators.

Experimental Protocols

The characterization of scintillator performance relies on a set of standardized experimental
procedures. The following outlines the general methodologies for measuring the key
performance metrics discussed in this guide.

Crystal Growth

Both Srlz:Eu and Balz:Eu crystals are typically grown using the vertical Bridgman technique in
evacuated silica ampoules.[1][15][18] This method is crucial for producing large, high-quality
single crystals necessary for scintillator applications. The starting materials, Srlz or Balz powder
and Eulz, must be of high purity to minimize defects and impurity-related emission bands that
can degrade performance.[6]

Measurement of Light Yield and Energy Resolution

The light yield and energy resolution of a scintillator are typically measured using a gamma-ray
source and a photosensor, such as a photomultiplier tube (PMT).

Experimental Workflow:
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Caption: A generalized experimental workflow for scintillator light yield and energy resolution
measurement.

Detailed Steps:
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e Setup: The scintillator crystal is optically coupled to the window of a PMT using optical
grease to ensure efficient light collection. The entire assembly is made light-tight.

e Irradiation: A calibrated gamma-ray source, such as 13’Cs (which emits at 662 keV), is placed
at a fixed distance from the scintillator.

 Signal Processing: The light pulses from the scintillator are converted into electrical signals
by the PMT. These signals are then shaped and amplified by a shaping amplifier.

o Data Acquisition: A multi-channel analyzer (MCA) is used to sort the amplified pulses by their
height, generating a pulse height spectrum.

e Analysis:

o Energy Resolution: The full width at half maximum (FWHM) of the full-energy peak in the
spectrum is determined. The energy resolution is then calculated as (FWHM / Peak
Position) * 100%.

o Light Yield: The light yield (in photons/MeV) is determined by comparing the position of the
full-energy peak to the position of a single photoelectron peak, or by comparing it to a
scintillator with a known light yield under the same experimental conditions.

Measurement of Scintillation Decay Time

The scintillation decay time is measured using a pulsed excitation source and a fast
photodetector.

Methodology:

Excitation: The scintillator is excited by a short pulse of radiation, such as X-rays or a laser.

Detection: The resulting scintillation light is detected by a fast photodetector, like a PMT.

Data Recording: The output of the PMT is recorded by a fast oscilloscope.

Analysis: The decay time is determined by fitting an exponential function to the recorded
decay curve of the scintillation pulse.
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Applications and Limitations

Srl2:Eu:

o Applications: Due to its excellent energy resolution and high light output, Srlz:Eu is well-
suited for applications requiring precise nuclide identification, such as in handheld
radioisotope identification devices (RIIDs), portable gamma-ray spectrometers, and medical
imaging systems like SPECT and PET.[2][13] It is also a promising material for security
screening and environmental monitoring.[13]

» Limitations: The primary limitation of Srlz:Eu is its relatively slow decay time, which can be a
drawback in high count rate environments.[19] Its hygroscopic nature also necessitates
robust encapsulation, which can add to the complexity and cost of detector manufacturing.
[12]

Balz:Eu:

o Potential Applications: With its higher density and effective atomic number, Balz:Eu could be
advantageous for applications involving the detection of high-energy gamma rays. Its faster
primary decay component also suggests potential for use in faster timing applications,
provided the impurity emission can be controlled.

e Limitations: The main limitations of Balz:Eu are its lower light yield and poorer energy
resolution compared to Srlz:Eu, largely due to the presence of the impurity-related emission
band.[6][7] The challenges in producing high-purity crystals that are free of this secondary
emission have hindered its widespread adoption.

Conclusion

Europium-doped strontium iodide and barium iodide are both high-performance scintillators
with the potential for use in a variety of radiation detection applications. Srlz:Eu currently holds
a clear advantage in terms of light yield and energy resolution, making it a top choice for
applications where spectroscopic performance is paramount. While Balz:Eu offers a higher
density and a faster primary decay time, further advancements in material purity and crystal
growth are needed to overcome its current limitations in energy resolution. The choice between
these two materials will ultimately depend on the specific requirements of the intended
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application, balancing the need for energy resolution, counting rate capabilities, and detection
efficiency for the energy range of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Scispace.com [scispace.com]

. Eu:Srl12-Crystal-Halide-Crylink [halide-crylink.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

. epj-conferences.org [epj-conferences.org]

. escholarship.org [escholarship.org]

. pubs.aip.org [pubs.aip.org]

. rmdinc.com [rmdinc.com]

°
© [e0) ~ » (&) EEN w N =

. researchgate.net [researchgate.net]

.
[ERN
o

. researchgate.net [researchgate.net]

.
[E
[E

. researchgate.net [researchgate.net]

.
[ERN
N

. Strontium lodide (Eu) - SrI2(Eu) Scintillator Crystal | Advatech UK [advatech-uk.co.uk]

.
[ERN
w

. Eu:Srl12 _Manufacturers & Suppliers - Scintillator Product [scintillator-crylink.com]

[ ]
[N
N

. osti.gov [osti.gov]

.
[ERN
(62}

. pubs.aip.org [pubs.aip.org]

.
[ERN
(o]

. researchgate.net [researchgate.net]

. bib-pubdb1.desy.de [bib-pubdbl.desy.de]

[ ] [ ]
e
o ~

. scilit.com [scilit.com]

.
[ERN
(o]

. scionix.nl [scionix.nl]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1346945?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://www.halide-crylink.com/iodide-crystal/eu-sri2-crystal/
https://www.researchgate.net/publication/303033928_Performance_evaluation_of_newly_developed_SrI2Eu_scintillator
https://www.researchgate.net/publication/252782396_Strontium_iodide_scintillators_for_high_energy_resolution_gamma_ray_spectroscopy
https://www.epj-conferences.org/articles/epjconf/pdf/2020/01/epjconf_animma2019_09004.pdf
https://escholarship.org/content/qt8fs3d065/qt8fs3d065_noSplash_e50136003298a98c7b3cbaab87a0cf6c.pdf?t=li5oke
https://pubs.aip.org/aip/apl/article-pdf/doi/10.1063/1.2885728/13255398/083508_1_online.pdf
https://www.rmdinc.com/assets/Strontium-Iodide-SrI2-Gamma-Scintillator-Properties.pdf
https://www.researchgate.net/publication/333502594_Growth_and_scintillation_performances_of_SrI2Eu_with_low_activator_concentration
https://www.researchgate.net/publication/234986528_Strontium_and_barium_iodide_high_light_yield_scintillators
https://www.researchgate.net/publication/258657622_SrI_2Eu2_-Scintillators_for_Spectroscopy_and_X-Ray_Imaging_Applications
https://www.advatech-uk.co.uk/sri2_eu.html
https://www.scintillator-crylink.com/product/eusri2/
https://www.osti.gov/servlets/purl/921764
https://pubs.aip.org/aip/apl/article/92/8/083508/335230/Strontium-and-barium-iodide-high-light-yield
https://www.researchgate.net/publication/224145909_Fundamental_Limitations_in_the_Performance_of_Ce3-_Pr3-_and_Eu2-Activated_Scintillators
https://bib-pubdb1.desy.de/record/141146/files/Nonproportional%20response%20and%20energy%20resolution%20of%20pure%20SrI2%20and%20SrI2-5%25Eu.pdf
https://www.scilit.com/publications/88acf95bb1f410e800da562afe78b4d9
https://scionix.nl/wp-content/uploads/2017/07/SrI2Eu-scintillation-detectors.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [A Comparative Guide to Europium-Doped Strontium
lodide and Barium lodide Scintillators]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346945#comparison-of-europium-doped-strontium-
iodide-and-barium-iodide-scintillators]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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